N-butan-2-yl-3,5-difluorobenzamide

• IUPAC Name: N-butan-2-yl-3,5-difluorobenzamide
• InChI: InChI=1S/C11H13F2NO/c1-3-7(2)14-11(15)8-4-9(12)6-10(13)5-8/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: ZEBBQXRYKLHOMH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC(=CC(=C1)F)F
• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol

Description

N-butan-2-yl-3,5-difluorobenzamide, also known as A-196, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes including cell growth and proliferation, DNA repair, and apoptosis.

Mechanism of Action

N-butan-2-yl-3,5-difluorobenzamide works by binding to the ATP-binding site of CK2, which prevents the enzyme from phosphorylating its substrate proteins. This leads to a decrease in CK2 activity and downstream signaling pathways that are involved in cell growth and proliferation. N-butan-2-yl-3,5-difluorobenzamide has been shown to be a selective inhibitor of CK2, with minimal off-target effects on other kinases.
Biochemical and Physiological Effects:
N-butan-2-yl-3,5-difluorobenzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-butan-2-yl-3,5-difluorobenzamide has been shown to induce apoptosis and inhibit cell proliferation. In animal models of neurodegeneration, N-butan-2-yl-3,5-difluorobenzamide has been shown to improve cognitive function and reduce neuroinflammation. N-butan-2-yl-3,5-difluorobenzamide has also been shown to have anti-inflammatory effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-butan-2-yl-3,5-difluorobenzamide in lab experiments is its selectivity for CK2, which allows for more specific targeting of this enzyme compared to other kinase inhibitors. N-butan-2-yl-3,5-difluorobenzamide has also been shown to have good bioavailability and pharmacokinetic properties in animal models. However, one limitation of using N-butan-2-yl-3,5-difluorobenzamide is its relatively low potency compared to other CK2 inhibitors, which may require higher concentrations for effective inhibition.

Future Directions

There are several future directions for research on N-butan-2-yl-3,5-difluorobenzamide. One area of interest is its potential as a therapeutic agent for cancer, neurodegeneration, and inflammation. Preclinical studies have shown promising results, and further studies are needed to evaluate its safety and efficacy in clinical trials. Another area of interest is the development of more potent and selective CK2 inhibitors based on the structure of N-butan-2-yl-3,5-difluorobenzamide. This could lead to the discovery of new therapeutic agents for various diseases. Finally, the role of CK2 in other cellular processes and signaling pathways is still not fully understood, and further research is needed to elucidate its functions and potential therapeutic targets.

Synthesis Methods

The synthesis of N-butan-2-yl-3,5-difluorobenzamide involves the reaction of 3,5-difluorobenzoic acid with butan-2-amine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. The yield of the synthesis is typically around 50-60%, and the purity of the final product is usually above 95%.

Scientific Research Applications

N-butan-2-yl-3,5-difluorobenzamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit CK2, which has been implicated in various diseases such as cancer, neurodegeneration, and inflammation. N-butan-2-yl-3,5-difluorobenzamide has shown promising results in preclinical studies as a potential therapeutic agent for these diseases.